Cas no 83237-49-4 (2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid)

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid structure
83237-49-4 structure
Product Name:2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
CAS No:83237-49-4
MF:C17H16O4S
MW:316.371543884277
MDL:MFCD09952329
CID:60549
PubChem ID:9883399
Update Time:2024-10-27

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
    • 2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic acid
    • 5-(1-Carboxyethyl)-2-(phenylthio)phenylacetic acid
    • 5-(A-CARBOXY ETHYL)-2-PHENYL THIOPHENYL ACETICACID
    • 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
    • 5-(1-carboxyethyl)-2-phenylthiophenylacetic acid
    • 5-(-carboxyethyl)-2-phenylthio-phenylacetic acid (intermediate of zaltoprofen)
    • 5-(1-carboxylethyl)-2-phenylthiobenzeneacetic acid
    • α1-Methyl-4-(phenylthio)-1,3-benzenediacetic acid (ACI)
    • 2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoicacid
    • HCKQCCUGCHJSOS-UHFFFAOYSA-N
    • CS-0456059
    • FT-0657768
    • 2-[3-(carboxymethyl)-4-phenylsulfanylphenyl]propanoic acid
    • MFCD09952329
    • AMY18306
    • SCHEMBL5826222
    • AS-70262
    • 1-(4-Ffluorophenyl)cyclopropylamine
    • 2-[3-(carboxymethyl)-4-(phenylsulfanyl)phenyl]propanoic acid
    • 83237-49-4
    • D95742
    • J-516060
    • AKOS015836375
    • alpha-Carboxyethyl)-2-phenylthio-phenylacetic acid
    • DB-075911
    • 2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
    • MDL： MFCD09952329
    • Inchi： 1S/C17H16O4S/c1-11(17(20)21)12-7-8-15(13(9-12)10-16(18)19)22-14-5-3-2-4-6-14/h2-9,11H,10H2,1H3,(H,18,19)(H,20,21)
    • InChI Key： HCKQCCUGCHJSOS-UHFFFAOYSA-N
    • SMILES： O=C(CC1C(SC2C=CC=CC=2)=CC=C(C(C)C(O)=O)C=1)O

Computed Properties

  • Exact Mass: 316.07700
  • Monoisotopic Mass: 316.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.9A^2
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 517.4±50.0 °C at 760 mmHg
  • Flash Point: 266.7±30.1 °C
  • Refractive Index: 1.653
  • PSA: 99.90000
  • LogP: 3.65300
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Security Information

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019121727-10g
2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
 83237-49-4 95%
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 $365.04 2023-08-31
Alichem
A019121727-25g
2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
 83237-49-4 95%
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Ambeed
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2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
 83237-49-4 99%
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2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
 83237-49-4 99%
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Ambeed
A883305-100g
2-(3-(Carboxymethyl)-4-(phenylthio)phenyl)propanoic acid
 83237-49-4 99%
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TRC
C177700-1g
2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
 83237-49-4
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 $ 150.00 2023-09-08
TRC
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2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
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 $ 339.00 2023-09-08
TRC
C177700-25g
2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid
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 $ 707.00 2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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5-(1-Carboxyethyl)-2-(phenylthio)phenylacetic acid
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eNovation Chemicals LLC
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2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Production Method

Production Method 1

108051-48-5 108051-48-5
83237-49-4 83237-49-4
Reaction Conditions
1.1 Reagents: Trimethyl orthoformate ,  Copper oxide (Cu2O) ,  Iodine ;  5 h, reflux
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  2 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
Chen, Binghe; et al, Zhongguo Yiyao Gongye Zazhi, 2008, 39(1), 10-11

Production Method 2

83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of dibenzothiepinylpropionic acid
, European Patent Organization, , ,

Production Method 3

83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of 2-(10,11-dihydro-10-oxodibenzo[b,f]thiepin-2-yl)propionic acid as an inflammation inhibitor and analgesic
, Japan, , ,

Production Method 4

115441-86-6 115441-86-6
83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of 2-(10,11-dihydro-10-oxodibenzo[b,f]thiepin-2-yl)propionic acid as an inflammation inhibitor and analgesic
, Japan, , ,

Production Method 5

115441-85-5 115441-85-5
83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of 2-(10,11-dihydro-10-oxodibenzo[b,f]thiepin-2-yl)propionic acid as an inflammation inhibitor and analgesic
, Japan, , ,

Production Method 6

126-30-7 126-30-7
108051-48-5 108051-48-5
83237-49-4 83237-49-4
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Trimethyl orthoformate ;  1 h, reflux
2.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  4 h, 19 - 25 °C; 1 h, 19 - 25 °C
2.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7.5 - 8
3.1 Reagents: Zinc oxide (ZnO) Solvents: Toluene ;  10 h, rt → reflux
3.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  2 h, rt → reflux
3.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
Chen, Wenhua; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(1), 17-18

Production Method 7

108051-48-5 108051-48-5
83237-49-4 83237-49-4
Reaction Conditions
1.1 Reagents: Neopentyl glycol Catalysts: p-Toluenesulfonic acid Solvents: Trimethyl orthoformate ;  1 h, reflux
1.2 Reagents: Bromine Solvents: Carbon tetrachloride ;  4 h, 19 - 25 °C; 1 h, 19 - 25 °C
1.3 Reagents: Sodium carbonate Solvents: Water ;  pH 7.5 - 8
1.4 Reagents: Zinc oxide (ZnO) Solvents: Toluene ;  10 h, rt → reflux
1.5 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  2 h, rt → reflux
1.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
Chen, Wenhua; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(1), 17-18

Production Method 8

83237-49-4 83237-49-4
Reaction Conditions
Reference
[5-(1-Carboxyethyl)-2-(phenylthio)phenyl]acetic acid derivatives
, Japan, , ,

Production Method 9

83237-49-4 83237-49-4
Reaction Conditions
1.1 Reagents: Zinc oxide (ZnO) Solvents: Toluene ;  10 h, rt → reflux
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  2 h, rt → reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
Chen, Wenhua; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(1), 17-18

Production Method 10

87493-82-1 87493-82-1
83237-49-4 83237-49-4
Reaction Conditions
Reference
[5-(1-Carboxyethyl)-2-phenylthiophenyl]acetic acid
, Japan, , ,

Production Method 11

115441-86-6 115441-86-6
83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of dibenzothiepinylpropionic acid
, European Patent Organization, , ,

Production Method 12

83237-49-4 83237-49-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride ;  4 h, 19 - 25 °C; 1 h, 19 - 25 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7.5 - 8
2.1 Reagents: Zinc oxide (ZnO) Solvents: Toluene ;  10 h, rt → reflux
2.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  2 h, rt → reflux
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Preparation of 2-(3-carboxymethyl-4-phenylthiophenyl)propionic acid
Chen, Wenhua; et al, Zhongguo Yiyao Gongye Zazhi, 2014, 45(1), 17-18

Production Method 13

115441-85-5 115441-85-5
83237-49-4 83237-49-4
Reaction Conditions
Reference
Preparation of dibenzothiepinylpropionic acid
, European Patent Organization, , ,

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Raw materials

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Preparation Products

2-(3-(Carboxymethyl)-4-(phenylthio)-phenyl)propanoic Acid Related Literature

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